![molecular formula C8H8N2O B2547807 Imidazo[1,5-a]pyridin-8-ylmethanol CAS No. 153936-24-4](/img/structure/B2547807.png)
Imidazo[1,5-a]pyridin-8-ylmethanol
Overview
Description
Imidazo[1,5-a]pyridin-8-ylmethanol is a chemical compound with the linear formula C8H8N2O . It has a molecular weight of 148.16 . This compound is a significant structural component of a large number of agrochemicals and pharmaceuticals .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes methods involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Molecular Structure Analysis
The InChI code for Imidazo[1,5-a]pyridin-8-ylmethanol is 1S/C8H8N2O/c11-5-7-2-1-3-10-6-9-4-8(7)10/h1-4,6,11H,5H2 .Chemical Reactions Analysis
Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals . The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials .Physical And Chemical Properties Analysis
Imidazo[1,5-a]pyridin-8-ylmethanol is a white to yellow solid at room temperature .Scientific Research Applications
a. Anticancer Agents: Researchers have explored derivatives of imidazo[1,5-a]pyridine for their potential as anticancer drugs. These compounds exhibit promising cytotoxic activity against various cancer cell lines. Mechanistic studies reveal interactions with key cellular targets, making them attractive candidates for further development.
b. Anti-Inflammatory Compounds: Imidazo[1,5-a]pyridin-8-ylmethanol derivatives have shown anti-inflammatory properties. They modulate inflammatory pathways, including cytokine production and NF-κB signaling. These compounds hold potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Future Directions
Continued research aims to explore additional applications, including photovoltaics, catalysis, and bioimaging. Imidazo[1,5-a]pyridin-8-ylmethanol remains a versatile scaffold with immense potential across various scientific fields.
For more in-depth information, you can refer to the following sources:
- Recent synthetic methodologies for imidazo[1,5-a]pyridines
- Imidazo[1,5-a]pyridine derivatives: useful, luminescent, and versatile
- Synthesis of imidazo[1,2-a]pyridines: a decade update
Feel free to explore these references for deeper insights! 📚🔬
Mechanism of Action
Target of Action
Imidazo[1,5-a]pyridin-8-ylmethanol is a significant structural component of a large number of agrochemicals and pharmaceuticals . .
Mode of Action
It is suggested that imidazo[1,5-a]pyridin-3-ylidene ligands have strong π-accepting character , which might influence its interaction with targets.
Biochemical Pathways
Imidazo[1,5-a]pyridine derivatives are recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Pharmacokinetics
It is known that the compound has a molecular weight of 14816 , which might influence its bioavailability.
Result of Action
Imidazo[1,5-a]pyridine derivatives have been a subject of intense research for their potential anticancer properties .
Action Environment
It is known that the compound is stable at room temperature .
Safety and Hazards
Future Directions
Imidazo[1,5-a]pyridine derivatives have great potential in several research areas, from materials science to the pharmaceutical field . In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .
properties
IUPAC Name |
imidazo[1,5-a]pyridin-8-ylmethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O/c11-5-7-2-1-3-10-6-9-4-8(7)10/h1-4,6,11H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPMLFIQEXXHNKV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=NC=C2C(=C1)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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